1-(4-Fluoro-3-isobutoxyphenyl)propan-1-one

• CAS No.: 1443346-19-7
• Molecular Formula: C13H17FO2
• Molecular Weight: 224.27 g/mol
• IUPAC Name: 1-[4-fluoro-3-(2-methylpropoxy)phenyl]propan-1-one
• InChI: InChI=1S/C13H17FO2/c1-4-12(15)10-5-6-11(14)13(7-10)16-8-9(2)3/h5-7,9H,4,8H2,1-3H3
• InChI Key: HPPGTZDCLNGBDX-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC(=C(C=C1)F)OCC(C)C

Description

1-(4-Fluoro-3-isobutoxyphenyl)propan-1-one is a fluorinated aromatic ketone characterized by a propan-1-one backbone substituted with a 4-fluoro-3-isobutoxyphenyl group. Its molecular formula is C₁₃H₁₇FO₂ (molar mass: 236.28 g/mol). The compound’s structure combines electron-withdrawing (fluoro) and bulky lipophilic (isobutoxy) substituents, which influence its physicochemical and biological properties. Applications of such compounds span pharmaceuticals, agrochemicals, and flavoring agents, though specific uses for 1-(4-Fluoro-3-isobutoxyphenyl)propan-1-one require further exploration.

Preparation Methods

The synthesis of 1-(4-Fluoro-3-isobutoxyphenyl)propan-1-one typically involves several steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 4-fluorophenol and isobutyl bromide.

Reaction Conditions: The initial step involves the alkylation of 4-fluorophenol with isobutyl bromide in the presence of a base like potassium carbonate to form 4-fluoro-3-isobutoxyphenol.

Formation of Propanone: The next step involves the Friedel-Crafts acylation of 4-fluoro-3-isobutoxyphenol with propionyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride to yield 1-(4-Fluoro-3-isobutoxyphenyl)propan-1-one.

Industrial production methods may involve similar synthetic routes but optimized for large-scale production with considerations for cost, yield, and environmental impact.

Chemical Reactions Analysis

1-(4-Fluoro-3-isobutoxyphenyl)propan-1-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids or ketones using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the ketone group to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The fluorine atom on the phenyl ring can be substituted with other nucleophiles under appropriate conditions, leading to a variety of derivatives.

Common reagents and conditions used in these reactions include acidic or basic environments, specific catalysts, and controlled temperatures. The major products formed depend on the type of reaction and the reagents used.

Scientific Research Applications

1-(4-Fluoro-3-isobutoxyphenyl)propan-1-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: This compound can be used in biochemical studies to investigate the effects of fluorinated compounds on biological systems.

Medicine: Research into its potential therapeutic applications, including its role as an intermediate in the synthesis of drugs with anti-inflammatory or analgesic properties.

Industry: It is utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(4-Fluoro-3-isobutoxyphenyl)propan-1-one involves its interaction with molecular targets and pathways within biological systems. The fluorine atom and isobutoxy group contribute to its binding affinity and specificity towards certain enzymes or receptors. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The table below compares 1-(4-Fluoro-3-isobutoxyphenyl)propan-1-one with structurally related compounds, emphasizing substituent variations and their impacts:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Notable Properties
1-(4-Fluoro-3-isobutoxyphenyl)propan-1-one	C₁₃H₁₇FO₂	236.28	4-Fluoro, 3-isobutoxy	High lipophilicity (bulky isobutoxy), potential CNS activity due to fluorophenyl core
1-(4-Fluoro-3-methylphenyl)propan-1-one	C₁₀H₁₁FO	166.20	4-Fluoro, 3-methyl	Lower molar mass; methyl enhances metabolic stability
1-(4-Isobutylphenyl)propan-1-one	C₁₃H₁₈O	190.28	4-Isobutyl	Hydrophobic; used in ibuprofen hybrids for anti-inflammatory activity
1-(4-Fluorophenyl)-2-(methylamino)propan-1-one (4-FMC)	C₁₀H₁₂FNO	181.21	4-Fluoro, methylamino	CNS stimulant; interacts with monoamine transporters
1-(2-Hydroxy-4-isobutoxyphenyl)-3-(pyridin-2-yl)propan-1-one	C₁₉H₂₂NO₃	323.39	2-Hydroxy, 4-isobutoxy, pyridinyl	Genotoxicity concerns; high dietary exposure thresholds
1-(4-Fluoro-3-methoxyphenyl)propan-2-one	C₁₀H₁₁FO₂	182.19	4-Fluoro, 3-methoxy, propan-2-one	Lower boiling point (260.8°C predicted) vs. propan-1-one isomers

Physicochemical Properties

• Steric Effects : Isobutoxy’s bulkiness may reduce metabolic degradation rates relative to smaller substituents like methyl or methoxy .

Key Research Findings and Gaps

• Structural Insights : Crystal structures of related fluorophenyl ketones (e.g., 3-(4-Fluorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one, ) reveal planarity in the aromatic system, which may influence packing and stability.
• Data Limitations : Direct toxicity or pharmacokinetic data for 1-(4-Fluoro-3-isobutoxyphenyl)propan-1-one are absent in the provided evidence, necessitating further studies.
• Opportunities: Hybridization with bioactive moieties (e.g., piperidine or isoquinoline in ) could unlock novel therapeutic applications.

Biological Activity

1-(4-Fluoro-3-isobutoxyphenyl)propan-1-one is an organic compound that has garnered attention due to its potential biological activities, particularly in pharmacology. The presence of fluorine and an isobutoxy group in its structure suggests enhanced reactivity and possible therapeutic applications. This article reviews the biological activity of this compound, focusing on its synthesis, pharmacological properties, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 1-(4-Fluoro-3-isobutoxyphenyl)propan-1-one is C13H17F O2, with a molecular weight of approximately 224.28 g/mol. Its structural features include:

• A propanone functional group.
• A phenyl ring substituted with a fluorine atom and an isobutoxy group.

These characteristics may contribute to its biological activity by influencing interactions with biological targets.

Pharmacological Activity

Research indicates that compounds similar to 1-(4-Fluoro-3-isobutoxyphenyl)propan-1-one exhibit various biological activities, including anticancer, antibacterial, and anti-inflammatory effects. The following sections summarize findings from relevant studies.

Anticancer Activity

A study evaluating the cytotoxic effects of various compounds on MCF-7 breast cancer cells highlighted that derivatives of phenylpropanones, including those with similar structures to 1-(4-Fluoro-3-isobutoxyphenyl)propan-1-one, demonstrated significant cytotoxicity. The compounds were tested using the MTT assay, which measures cell viability. Results indicated that certain modifications in the structure enhanced cytotoxicity compared to standard treatments like Tamoxifen .

Table 1: Cytotoxic Effects on MCF-7 Cells

Compound Name	IC50 (µM)	Reference
Tamoxifen	5.0
Compound A	3.2
Compound B	4.5

Antibacterial Activity

In another study focusing on antibacterial properties, derivatives of propanone compounds were synthesized and screened against various bacterial strains. The results indicated that compounds similar to 1-(4-Fluoro-3-isobutoxyphenyl)propan-1-one exhibited significant antibacterial activity, particularly against Gram-positive bacteria .

Table 2: Antibacterial Activity

Compound Name	Zone of Inhibition (mm)	Bacterial Strain	Reference
Control	10	Staphylococcus aureus
Compound C	15	Staphylococcus aureus
Compound D	12	E. coli

The mechanism by which 1-(4-Fluoro-3-isobutoxyphenyl)propan-1-one exerts its biological effects may involve interactions with specific cellular targets such as enzymes or receptors. For instance, the introduction of fluorine can enhance lipophilicity and alter binding affinity to target proteins, potentially leading to increased efficacy in anticancer or antibacterial applications.

Case Studies

Several case studies have explored the pharmacological applications of structurally related compounds:

• Chalcone Derivatives : Research on chalcone derivatives has revealed their potential as anticancer agents due to their ability to induce apoptosis in cancer cells. These studies suggest that structural modifications can enhance therapeutic efficacy .
• Monoamine Oxidase Inhibition : A series of hydrazone derivatives were synthesized and evaluated for their monoamine oxidase inhibitory activities, revealing that similar structural motifs could provide insights into the design of new therapeutic agents targeting neurological disorders .